N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopropanecarboxamide

• IUPAC Name: N-[4-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C15H15N3OS/c19-14(11-1-2-11)16-12-5-3-10(4-6-12)13-9-18-7-8-20-15(18)17-13/h3-6,9,11H,1-2,7-8H2,(H,16,19)
• InChI Key: APVCLPNLSIOMNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=CC=C(C=C2)C3=CN4CCSC4=N3
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol

Description

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopropanecarboxamide, also known as DT-010, is a novel compound with potential applications in scientific research. Its unique structure and mechanism of action make it a promising candidate for further investigation.

Mechanism Of Action

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopropanecarboxamide works by binding to a specific protein, called tubulin, which is involved in the formation of microtubules. Microtubules are important structures within cells that are involved in a variety of cellular processes, including cell division and intracellular transport. By binding to tubulin, N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopropanecarboxamide disrupts the formation of microtubules, leading to a variety of cellular effects.
Biochemical and Physiological Effects:
N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopropanecarboxamide has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been shown to reduce inflammation and oxidative stress in animal models of neurological disorders.

Advantages And Limitations For Lab Experiments

One advantage of using N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopropanecarboxamide in laboratory experiments is its specificity for tubulin. This allows for the targeted disruption of microtubules, which can be useful in a variety of experimental settings. However, one limitation of using N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopropanecarboxamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopropanecarboxamide. For example, further investigation into its mechanism of action could lead to the development of more targeted therapies for cancer and neurological disorders. Additionally, the development of derivatives of N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopropanecarboxamide could lead to compounds with improved efficacy and reduced toxicity. Overall, N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopropanecarboxamide is a promising compound with potential applications in a variety of scientific research fields.

Synthesis Methods

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopropanecarboxamide can be synthesized via a multistep process involving the reaction of various reagents. The exact synthetic route is complex and beyond the scope of this paper. However, it is important to note that the synthesis of N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopropanecarboxamide is feasible and has been successfully achieved in the laboratory.

Scientific Research Applications

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopropanecarboxamide has been shown to have potential applications in a variety of scientific research fields. For example, it has been studied for its potential use in cancer treatment, as it has been shown to inhibit the proliferation of cancer cells. Additionally, N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopropanecarboxamide has been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.